Cas no 105918-54-5 (1,3-Cyclohexadiene-1-carboxylicacid, 6-diazo-5-oxo-)

1,3-Cyclohexadiene-1-carboxylicacid, 6-diazo-5-oxo- structure
105918-54-5 structure
Product Name:1,3-Cyclohexadiene-1-carboxylicacid, 6-diazo-5-oxo-
CAS No:105918-54-5
MF:C7H4N2O3
MW:164.11826133728
CID:153172
PubChem ID:71333925
Update Time:2025-04-19

1,3-Cyclohexadiene-1-carboxylicacid, 6-diazo-5-oxo- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Cyclohexadiene-1-carboxylicacid, 6-diazo-5-oxo-
    • AntibioticTAN 665A
    • 3-carboxy-2-diazoniophenolate
    • 105918-54-5
    • DTXSID50762106
    • Inchi: 1S/C7H4N2O3/c8-9-6-4(7(11)12)2-1-3-5(6)10/h1-3H,(H-,10,11,12)
    • InChI Key: NYQVGAYYWXHPED-UHFFFAOYSA-N
    • SMILES: [O-]C1=CC=CC(C(=O)O)=C1[N+]#N

Computed Properties

  • Exact Mass: 164.02219199g/mol
  • Monoisotopic Mass: 164.02219199g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 232
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 88.5Ų

Experimental Properties

  • PSA: 88.51000
  • LogP: 0.24028
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